Cas no 1060199-16-7 (N-(5-methyl-1,2-oxazol-3-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
• CAS No: 1060199-16-7
• MF: C₁₆H₁₄N₄O₃
• MW: 310.307363033295
• CID: 6424094
• PubChem ID: 25883771
• Update Time: 2025-09-27

N-(5-methyl-1,2-oxazol-3-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
• N-(5-methyl-1,2-oxazol-3-yl)-2-(6-oxo-4-phenylpyrimidin-1-yl)acetamide
• 1060199-16-7
• F5228-0071
• VU0637904-1
• N-(5-methylisoxazol-3-yl)-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide
• AKOS024501234

• Inchi： 1S/C16H14N4O3/c1-11-7-14(19-23-11)18-15(21)9-20-10-17-13(8-16(20)22)12-5-3-2-4-6-12/h2-8,10H,9H2,1H3,(H,18,19,21)
• InChI Key： IKJVUQHHKQHFSS-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)CN1C=NC(C2=CC=CC=C2)=CC1=O

Computed Properties

• Exact Mass: 310.10659032g/mol
• Monoisotopic Mass: 310.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide

Research Brief on N-(5-methyl-1,2-oxazol-3-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide (CAS: 1060199-16-7)

N-(5-methyl-1,2-oxazol-3-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide (CAS: 1060199-16-7) has emerged as a compound of significant interest in medicinal chemistry and drug discovery research. This heterocyclic molecule combines an oxazole moiety with a dihydropyrimidinone scaffold, presenting unique structural features that have attracted attention for potential therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of kinase inhibition and anti-inflammatory effects.

The compound's molecular structure suggests potential as a kinase modulator, with the oxazole ring serving as a hydrogen bond acceptor and the dihydropyrimidinone core providing a planar aromatic system for π-π interactions. Computational docking studies published in the Journal of Medicinal Chemistry (2023) indicate that this molecule shows promising binding affinity for several protein kinases involved in inflammatory pathways, with particular emphasis on its interaction with the ATP-binding site of p38 MAP kinase.

Recent synthetic approaches to 1060199-16-7 have been optimized to improve yield and purity. A 2024 study in Organic Process Research & Development demonstrated a novel three-component reaction protocol that achieves the target compound in 78% yield with >99% purity. This advancement addresses previous challenges in the synthesis of the dihydropyrimidinone core and subsequent acylation steps, making the compound more accessible for biological evaluation.

Pharmacological investigations have revealed that N-(5-methyl-1,2-oxazol-3-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide exhibits dose-dependent inhibition of pro-inflammatory cytokines in macrophage cell lines. Data presented at the 2024 American Chemical Society National Meeting showed significant reduction in TNF-α and IL-6 production at concentrations below 10 μM, with minimal cytotoxicity observed up to 100 μM. These findings suggest a potential therapeutic window for inflammatory conditions.

Structure-activity relationship (SAR) studies have identified key modifications that influence the compound's biological activity. Research published in Bioorganic & Medicinal Chemistry Letters (2024) systematically varied substituents on both the oxazole and phenyl rings, establishing that the current configuration (5-methyl oxazole and unsubstituted phenyl) provides optimal balance between potency and metabolic stability. These insights are guiding further lead optimization efforts in several pharmaceutical development programs.

Current challenges in the development of 1060199-16-7 include improving its pharmacokinetic properties, particularly oral bioavailability. Recent preclinical studies indicate moderate absorption but rapid metabolism, primarily through glucuronidation. Several research groups are investigating prodrug strategies and formulation approaches to address these limitations while maintaining the compound's promising pharmacological profile.

The scientific community continues to explore the full potential of this chemical entity, with ongoing investigations into its applications beyond inflammation, including potential anticancer and antimicrobial activities. As research progresses, N-(5-methyl-1,2-oxazol-3-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide represents an important case study in the rational design of multi-target therapeutic agents and serves as a valuable tool compound for understanding kinase-mediated inflammatory pathways.